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dihydrochloride
CAS No.: 1303968-48-0
Cat. No.: B6321548
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Abstract

The amino-indazole hydrazine scaffold—specifically the 3-amino-1H-indazole core synthesized
via hydrazine-mediated cyclization—represents a "privileged structure” in modern drug
discovery.[1] This moiety serves as a critical pharmacophore in kinase inhibitors (targeting ALK,
ROS1, VEGFR) and antiviral agents (HIV-1 capsid inhibitors). This guide provides a
comprehensive technical analysis of this scaffold, detailing its synthetic origins from hydrazine
precursors, its mechanistic role as a hinge-binding motif, and validated protocols for its
synthesis and biological evaluation.

Introduction: The Hydrazine Architect

In medicinal chemistry, "amino-indazole hydrazines" refers to a chemical space dominated by
3-amino-1H-indazoles and their hydrazone derivatives. The utility of this scaffold stems from its
ability to mimic the purine ring of ATP, making it an exceptional template for designing Type |
and Type Il kinase inhibitors.
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The core structure is almost exclusively constructed using hydrazine (N2Ha4) as a dinucleophile.
The hydrazine moiety acts as the "architect,” executing a nucleophilic aromatic substitution (

) followed by an intramolecular cyclization to forge the indazole ring. Understanding this
mechanism is crucial for optimizing yield and controlling regioselectivity (N1 vs. N2 alkylation).

Key Therapeutic Areas[1][2][3]

e Oncology: Inhibition of receptor tyrosine kinases (e.g., Entrectinib, Axitinib, Pazopanib).[2]
 Virology: HIV-1 capsid assembly inhibition (e.g., Lenacapavir intermediates).[3]

o Neurology: Modulation of CNS targets via hydrazone-linked derivatives.

Synthetic Chemistry: The 3-Amino-1H-Indazole
Core[1]

The most robust route to 3-amino-1H-indazoles is the reaction of 2-halobenzonitriles with
hydrazine hydrate. This reaction is favored for its atom economy and scalability, but it requires
precise control of temperature and solvent to prevent hydrolysis of the nitrile or formation of
acyclic hydrazones.

Mechanism of Action (Synthesis)[6][7][8][9][10]

¢ Nucleophilic Attack: The primary amine of hydrazine attacks the ipso-carbon of the 2-
halobenzonitrile (typically fluoro- or bromo-substituted) in an

mechanism.

e Cyclization: The second nitrogen of the hydrazine attacks the nitrile carbon.

o Tautomerization: The resulting intermediate tautomerizes to form the stable, aromatic 3-
amino-1H-indazole system.
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Figure 1. Mechanistic pathway for the synthesis of 3-amino-1H-indazole from 2-
fluorobenzonitrile.

Experimental Protocol: Synthesis of 3-Amino-1H-
Indazole

Objective: To synthesize 3-amino-5-fluoro-1H-indazole, a common intermediate for kinase
inhibitors.

Materials

e Precursor: 2,5-Difluorobenzonitrile (CAS: 64248-62-0)
e Reagent: Hydrazine hydrate (80% or 64% solution) (CAS: 7803-57-8)
« Solvent: n-Butanol (preferred for higher boiling point) or Ethanol

o Workup: Ethyl acetate, Brine, Sodium sulfate (

Step-by-Step Procedure

e Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve 2,5-difluorobenzonitrile (1.39 g, 10.0 mmol) in n-butanol (15 mL).

e Addition: Add hydrazine hydrate (1.5 mL, ~30.0 mmol, 3 equiv.) dropwise to the stirring
solution at room temperature.

o Expert Note: A large excess of hydrazine is used to drive the
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reaction and prevent the formation of bis-aryl hydrazines.

» Reaction: Heat the mixture to 110°C (reflux). Maintain reflux for 4—6 hours.
o Monitoring: Monitor by TLC (System: 50% EtOAc/Hexanes). The starting material (

) should disappear, and a lower

fluorescent spot (product) should appear.
e Workup:

o Cool the reaction mixture to room temperature.

[¢]

Concentrate the n-butanol under reduced pressure (rotary evaporator).

[¢]

Dilute the residue with water (30 mL) and extract with Ethyl Acetate (3 x 30 mL).

[e]

Wash the combined organic layers with Brine (2 x 20 mL).

o

Dry over anhydrous
, filter, and concentrate to dryness.
 Purification:

o The crude product often solidifies. Triturate with cold Dichloromethane (DCM) or
recrystallize from Ethanol/Water to yield an off-white solid.

o Yield Expectation: 85-95%.

Troubleshooting Table
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Observation Root Cause Corrective Action

Switch solvent to n-butanol or
Low Yield Incomplete cyclization pyridine to increase reaction
temperature (>100°C).

Ensure at least 3 equivalents

Dimer Formation Hydrazine ratio too low )
of hydrazine hydrate are used.
Azeotrope with heptane or dry
Oily Product Residual solvent (n-BuOH) under high vacuum for >12

hours.

Medicinal Chemistry Applications
Kinase Inhibition (The Hinge Binder)

The 3-amino-1H-indazole motif is a potent ATP-competitive inhibitor. The indazole nitrogen

(N1) and the exocyclic amine (C3-
) form a donor-acceptor hydrogen bond pair with the "hinge region" of the kinase domain.
o Case Study: Entrectinib (Rozlytrek)

o Target: ALK, ROS1, TRKA/B/C.

o Mechanism: The indazole core anchors the molecule in the ATP binding pocket. The 3-
amino group is crucial for orienting the molecule to interact with the gatekeeper residue.

o Structure-Activity Relationship (SAR): Substitution at the 5- or 6-position of the indazole
ring allows the molecule to extend into the hydrophobic back pocket, enhancing selectivity.

HIV-1 Capsid Inhibition
o Case Study: Lenacapavir
o Role: Lenacapavir utilizes a 7-bromo-4-chloro-1H-indazol-3-amine fragment.[3] This highly

substituted core provides the necessary rigidity and electronic properties to bind to the
interface of HIV-1 capsid proteins, preventing proper viral assembly.
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Indazolyl-Hydrazones

Derivatives where the hydrazine is retained as a linker (

) often exhibit antimicrobial and antiproliferative activity. The hydrazone bond (

) acts as a rigid spacer, positioning aryl groups to interact with secondary binding pockets.

Protocol: Kinase Inhibition Assay (FRET-Based)

Objective: To determine the

of a synthesized amino-indazole derivative against a target kinase (e.g., VEGFR2).

Materials

» Kinase: Recombinant VEGFR2 (human).

e Substrate: Poly(Glu, Tyr) 4:1 labeled with a fluorophore (e.g., ULight™).
o Tracer: Europium-labeled anti-phosphotyrosine antibody.

o Buffer: 50 mM HEPES pH 7.5, 10 mM

, 1 mM EGTA, 0.01% Tween-20.

Procedure

o Compound Prep: Prepare a 10-point serial dilution of the amino-indazole derivative in 100%
DMSO (starting concentration 10 mM).

 Enzyme Mix: Dilute VEGFR2 enzyme in the assay buffer to 2x the final concentration (e.g.,
0.5 nM).

 Incubation:
o Add 2.5 uL of compound (or DMSO control) to a 384-well low-volume white plate.
o Add 5 pL of the 2x Enzyme Mix. Incubate for 15 minutes at RT.

e Reaction Start: Add 2.5 pL of 4x ATP/Substrate mix (Final ATP at
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, Substrate at 50 nM).

o Reaction Stop: After 60 minutes, add 5 puL of EDTA/Eu-Antibody detection mix.

e Read: Measure Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) on a
multimode plate reader (Excitation: 320 nm, Emission: 665 nm & 615 nm).

e Analysis: Calculate the ratio (665/615 nm). Plot % Inhibition vs. log[Compound] to determine
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Figure 2: Workflow for TR-FRET Kinase Inhibition Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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